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Abstract
These application notes provide detailed protocols for the dissolution and preparation of stock

solutions for AZ960, a potent and specific ATP-competitive inhibitor of Janus kinase 2 (JAK2).

[1][2][3] Proper preparation and storage of stock solutions are critical for ensuring the

compound's stability and obtaining reproducible results in both in vitro and in vivo studies. This

document includes solubility data, step-by-step protocols for preparing high-concentration stock

solutions in Dimethyl Sulfoxide (DMSO), and guidelines for further dilution into aqueous media

for experimental use.

Introduction
AZ960 is a small molecule inhibitor targeting the JAK2 kinase with high potency, exhibiting a Ki

(inhibition constant) of 0.45 nM.[2][3][4] The JAK/STAT signaling pathway is crucial for cytokine

and growth factor receptor signaling, and its dysregulation, particularly through mutations like

JAK2 V617F, is implicated in various myeloproliferative diseases and cancers.[5] AZ960
inhibits the phosphorylation of downstream STAT3/5 proteins, thereby inducing growth arrest

and apoptosis in cancer cells.[1][5] Accurate preparation of AZ960 solutions is the first step

toward leveraging its therapeutic and research potential.
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A summary of the key chemical properties of AZ960 is presented below.

Property Value

CAS Number 905586-69-8[1]

Molecular Formula C₁₈H₁₆F₂N₆[1][5]

Molecular Weight 354.4 g/mol [5]

Appearance Crystalline solid[5]

Solubility Data
The solubility of AZ960 in various common laboratory solvents is crucial for selecting the

appropriate vehicle for stock solution preparation. It is highly soluble in DMSO, moderately

soluble in ethanol, and poorly soluble in aqueous solutions. Sonication is often recommended

to facilitate dissolution.[1]

Solvent Maximum Solubility

DMSO 55 mg/mL (approx. 155.2 mM)[1]

Ethanol 3 mg/mL (approx. 8.5 mM)[1]

DMF 10 mg/mL[5]

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL[5]

10% DMSO + 40% PEG300 + 5% Tween 80 +

45% Saline
2 mg/mL (approx. 5.6 mM)[1]

Experimental Protocols
Protocol for Preparing a 10 mM DMSO Stock Solution (In
Vitro Use)
This protocol describes the preparation of a high-concentration stock solution in DMSO,

suitable for most cell-based assays.
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Materials:

AZ960 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated precision balance and weigh paper/boat

Procedure:

Vial Preparation: Before opening, briefly centrifuge the vial containing the AZ960 powder to

ensure all the compound is collected at the bottom, as it may adhere to the cap or walls

during shipping.[1][6]

Weighing: Carefully weigh the desired amount of AZ960 powder. For example, to prepare 1

mL of a 10 mM solution, weigh out 3.54 mg of AZ960.

Dissolution: Add the appropriate volume of DMSO to the AZ960 powder. Using the example

above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the compound.

Sonication (Recommended): If the solution is not completely clear, sonicate the vial for 5-10

minutes in a water bath sonicator to ensure complete dissolution.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.[2][7] Store aliquots as recommended in Section

5.
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Stock Solution Workflow

Centrifuge AZ960 Vial

Weigh AZ960 Powder

Add DMSO to Powder

Vortex Thoroughly

Sonicate if Necessary

Aliquot into Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for AZ960 stock solution preparation.

Protocol for Diluting Stock Solution for Cell-Based
Assays
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For cell culture experiments, the DMSO concentration should typically be kept below 0.5% to

avoid solvent-induced cytotoxicity.[7]

Procedure:

Pre-warm Media: Warm the cell culture medium to 37°C before use to help prevent

precipitation of the compound upon dilution.[1]

Serial Dilution: It is recommended to perform a stepwise or serial dilution. For example, to

achieve a final concentration of 1 µM in 2 mL of media:

Dilute the 10 mM DMSO stock solution 1:10 in DMSO to make a 1 mM intermediate

solution.

Add 2 µL of the 1 mM solution to 2 mL of pre-warmed cell culture medium.[1]

Mix Gently: Mix the final solution by gentle inversion or swirling before adding to the cells.

Storage and Stability
Proper storage is essential to maintain the chemical integrity and activity of AZ960.

Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C ≥ 4 years[5]
Store in a dry, dark

place.[8]

Stock Solution in

DMSO
-20°C Up to 1 year[2]

Avoid repeated

freeze-thaw cycles.[7]

-80°C Up to 2 years[2]
Recommended for

long-term storage.

AZ960 Signaling Pathway
AZ960 exerts its effect by inhibiting the JAK2 kinase, which is a critical component of the

JAK/STAT signaling pathway. This pathway is activated by various cytokines and growth
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factors, leading to the phosphorylation and activation of STAT (Signal Transducer and Activator

of Transcription) proteins, which then translocate to the nucleus to regulate gene expression

involved in cell proliferation, survival, and differentiation.

AZ960 Mechanism of Action
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Caption: AZ960 inhibits the JAK2/STAT signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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